3-Methoxy-4-[(7-methyl-4-oxopyrido[1,2-a]pyrimidin-2-yl)methoxy]benzaldehyde

• IUPAC Name: 3-methoxy-4-[(7-methyl-4-oxopyrido[1,2-a]pyrimidin-2-yl)methoxy]benzaldehyde
• InChI: InChI=1S/C18H16N2O4/c1-12-3-6-17-19-14(8-18(22)20(17)9-12)11-24-15-5-4-13(10-21)7-16(15)23-2/h3-10H,11H2,1-2H3
• InChI Key: IWNQDLHITSOUTI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C(=NC(=CC2=O)COC3=C(C=C(C=C3)C=O)OC)C=C1
• Molecular Formula: C18H16N2O4
• Molecular Weight: 324.3 g/mol

Description

This compound is a derivative of pyrido[2,3-d]pyrimidin-5-one. Pyrido[2,3-d]pyrimidines are an important class of fused heterocyclic systems due to a wide range of biological activity. They exhibit antiproliferative, antimicrobial, anti-inflammatory and analgesic, hypotensive, and antihistaminic activities.

Synthesis Analysis

Methods were developed for the synthesis of new pyrido[2,3-d]pyrimidine derivatives. When heated under reflux with MeONa in BuOH, 5-acetyl-4-aminopyrimidines, acylated with carboxylic anhydrides or acid chlorides, are transformed into pyrido[2,3-d]pyrimidin-5-one derivatives. The cyclization involves the acetyl methyl group and the amide carbonyl moiety.

Molecular Structure Analysis

The molecular formula of the compound is C19H18N2O4. The molecular weight is 338.363.

Chemical Reactions Analysis

In the presence of an activated CH2 group (e.g., PhCH2) in the amide moiety, the cyclization involves this group and the acetyl carbonyl giving rise to pyrido[2,3-d]pyrimidin-7-one derivatives. The reaction of 5-acetyl-4-aminopyrimidines with carboxylic acid chlorides under reflux in xylene followed by addition of a base affords pyrimidino[4,5-d][1,3]oxazines.

Future Directions

The construction of molecules containing heterocycles, which are linked directly or via a spacer, as well as fused heterocycles, and the further evaluation of their chemical properties and biological activity are a rapidly growing area of organic synthesis. Therefore, the future directions could involve exploring more about the synthesis, properties, and potential applications of such compounds.